Cas no 1269291-41-9 (2,4-Dibromonicotinic acid)

• Product Name: 2,4-Dibromonicotinic acid
• CAS No: 1269291-41-9
• MF: C₆H₃Br₂NO₂
• MW: 280.901520013809
• MDL: MFCD18262257
• CID: 2167747
• PubChem ID: 329767214
• Update Time: 2025-06-15

2,4-Dibromonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromonicotinic acid
• 2,4-Dibromopyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 2,4-dibromo-
• CS-0155604
• 2,4-Dibromonicotinicacid
• DB-121861
• AC-33430
• D83260
• SY286730
• 2,4-Dibromopyridine-3-carboxylic acid, 97%
• MFCD18262257
• 1269291-41-9
• AS-77926

• MDL： MFCD18262257
• Inchi： 1S/C6H3Br2NO2/c7-3-1-2-9-5(8)4(3)6(10)11/h1-2H,(H,10,11)
• InChI Key： MJSYWAFSWWCKTB-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1C(=O)O)Br

Computed Properties

• Exact Mass: 280.85100g/mol
• Monoisotopic Mass: 278.85305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Melting Point: 142-148 °C

2,4-Dibromonicotinic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 2,4-Dibromonicotinic acid

Recent Advances in the Application of 2,4-Dibromonicotinic Acid (CAS: 1269291-41-9) in Chemical Biology and Pharmaceutical Research

2,4-Dibromonicotinic acid (CAS: 1269291-41-9) has emerged as a pivotal compound in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This heterocyclic carboxylic acid derivative, characterized by its brominated pyridine core, has been extensively studied for its role as a building block in the synthesis of complex molecules, including drug candidates and bioactive probes. Recent studies have highlighted its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most significant breakthroughs involving 2,4-dibromonicotinic acid is its application in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in the development of selective inhibitors for tyrosine kinases, which are implicated in various cancers. The study reported that derivatives of 2,4-dibromonicotinic acid exhibited potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a scaffold for designing next-generation anticancer agents.

In addition to its role in drug discovery, 2,4-dibromonicotinic acid has been investigated for its utility in chemical biology. A recent Nature Chemical Biology publication (2024) described its incorporation into activity-based probes for studying enzyme mechanisms. The bromine substituents of the compound were leveraged for selective labeling of cysteine residues in target enzymes, enabling researchers to map active sites and elucidate catalytic mechanisms with unprecedented precision. This approach has opened new avenues for understanding enzyme function and designing enzyme-targeted therapeutics.

The synthetic versatility of 2,4-dibromonicotinic acid has also been explored in materials science. A 2023 ACS Applied Materials & Interfaces study reported its use as a precursor for organic electronic materials. The electron-withdrawing nature of the bromine atoms and the carboxylic acid group allowed for fine-tuning of electronic properties in conjugated polymers, resulting in materials with enhanced charge transport characteristics. This application highlights the compound's potential beyond traditional pharmaceutical uses.

Despite these advances, challenges remain in optimizing the pharmacological properties of 2,4-dibromonicotinic acid derivatives. Recent pharmacokinetic studies have identified issues with metabolic stability and bioavailability that need to be addressed through structural modifications. Ongoing research is focusing on developing prodrug strategies and formulation approaches to overcome these limitations while maintaining the compound's therapeutic efficacy.

Looking forward, the unique chemical properties of 2,4-dibromonicotinic acid (CAS: 1269291-41-9) position it as a valuable tool for multidisciplinary research. Its applications span from drug discovery to materials science, demonstrating the compound's broad utility in advancing both biomedical and technological innovations. Future research directions likely include the development of more selective derivatives and the exploration of its potential in emerging therapeutic areas such as targeted protein degradation and covalent drug design.